Cas no 42365-50-4 (3-Methylbenzylamine hydrochloride)

3-Methylbenzylamine hydrochloride structure
42365-50-4 structure
Product Name:3-Methylbenzylamine hydrochloride
CAS No:42365-50-4
MF:C8H12ClN
MW:157.640581130981
CID:2636906
Update Time:2023-08-07

3-Methylbenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • m-methylbenzylamine hydrochloride
    • 3-methylbenzylamine hydrochloride
    • QXJXMRBRDXAQNT-UHFFFAOYSA-N
    • 3-Methylbenzylamine hydrochloride
    • Inchi: 1S/C8H11N.ClH/c1-7-3-2-4-8(5-7)6-9;/h2-5H,6,9H2,1H3;1H
    • InChI Key: QXJXMRBRDXAQNT-UHFFFAOYSA-N
    • SMILES: Cl.NCC1C=CC=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Topological Polar Surface Area: 26
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